Cas no 1261234-87-0 (Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride)

• Product Name: Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride
• CAS No: 1261234-87-0
• MF: C₁₀H₁₈ClN₃S
• MW: 247.788019657135
• CID: 2170651
• Update Time: 2025-05-23

Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride
• N-Methyl-1-(thiazol-5-ylmethyl)piperidin-3-amine hydrochloride
• SBB075262
• methyl (1-thiazol-5-ylmethylpiperidin-3-yl)amine hydrochloride
• methyl[1-(1,3-thiazol-5-ylmethyl)(3-piperidyl)]amine, chloride

• Inchi： 1S/C10H17N3S.ClH/c1-11-9-3-2-4-13(6-9)7-10-5-12-8-14-10;/h5,8-9,11H,2-4,6-7H2,1H3;1H
• InChI Key： BKGCOYICZGYVCC-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC=C1CN1CCCC(C1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 56.4

Additional information on Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride

Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride: A Comprehensive Overview

Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride, with the CAS number 1261234-87-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring, a piperidine ring, and a methyl amino group, making it a versatile molecule with potential applications in drug development and material science.

The molecular structure of Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride is intriguing due to the presence of the thiazole moiety, which is known for its aromaticity and ability to participate in various chemical reactions. The piperidine ring adds rigidity and stability to the molecule, while the methyl amino group introduces basicity and potential sites for functionalization. These structural features make this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. For instance, researchers have explored the role of thiazole derivatives in modulating various biological targets, such as enzymes and receptors, which are crucial in disease pathways. The integration of the thiazole ring with the piperidine structure in Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride opens up new possibilities for designing bioactive molecules with enhanced pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure versions of this compound, which are essential for studying stereochemical effects in biological systems.

The physical and chemical properties of Methyl-(1-thiazol-5-ylmethyl-piperidin-3-yl)-amine hydrochloride have been extensively studied. Its melting point, solubility, and stability under various conditions are critical factors that influence its application in different fields. For example, its high solubility in polar solvents makes it suitable for use in aqueous-based formulations, while its thermal stability ensures its suitability for high-throughput screening assays.

From an application standpoint, this compound has shown promise in several areas. In drug discovery, it has been evaluated as a potential lead compound for treating neurological disorders due to its ability to interact with key neurotransmitter systems. Additionally, its unique electronic properties make it a candidate for use in electronic materials and sensors.

Recent research has also focused on the environmental impact of Methyl-(1-thiazol-5-methyl-piperidin--yl)-amine hydrochloride. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These findings are crucial for ensuring that its use aligns with global safety standards and sustainability goals.

In conclusion, Methyl-(1-thiazol--5-methyl-piperidin--3--yl)-amine hydrochloride is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as an important molecule for future research and development efforts.